Cas no 2742660-84-8 (1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride)

• Product Name: 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride
• CAS No: 2742660-84-8
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 6198560
• PubChem ID: 165693397
• Update Time: 2025-06-08

1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride
• 2742660-84-8
• EN300-37268775
• Z5448531092
• 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-4-9(7-10)5-8(2,3)6-9;/h4-7,10H2,1-3H3;1H
• InChI Key： MWCBUKUJYXLGDB-UHFFFAOYSA-N
• SMILES： Cl.NCC1(CC)CC(C)(C)C1

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride

Comprehensive Overview of 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride (CAS No. 2742660-84-8)

1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride (CAS No. 2742660-84-8) is a specialized organic compound with a unique cyclobutane-based structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The ethyl-dimethylcyclobutyl moiety, combined with the methanamine hydrochloride functional group, makes it a versatile building block for synthetic chemistry. Researchers are particularly interested in its stereochemistry and reactivity, which could unlock new pathways for drug discovery and advanced material design.

In the context of current scientific trends, 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride aligns with the growing demand for small molecule modulators and bioactive intermediates. Its CAS No. 2742660-84-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern research. The compound’s structural features, such as the cyclobutyl ring and amine hydrochloride group, are often discussed in forums focusing on medicinal chemistry and structure-activity relationships (SAR). These attributes make it a candidate for further exploration in targeted therapeutic areas.

The synthesis of 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride involves multi-step organic reactions, including cyclization and amine protection-deprotection strategies. Its hydrochloride salt form enhances stability and solubility, which is critical for laboratory handling and formulation studies. Recent publications have highlighted its potential as a chiral auxiliary or ligand in asymmetric catalysis, a hot topic in green chemistry and sustainable synthesis. This aligns with the broader industry shift toward atom-economical processes and catalytic efficiency.

From an analytical perspective, CAS No. 2742660-84-8 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a key concern for researchers sourcing high-quality intermediates. The compound’s physicochemical properties, including melting point and partition coefficient, are also critical for its application in drug delivery systems and formulation optimization.

In the pharmaceutical sector, derivatives of 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine are being investigated for their bioavailability and metabolic stability. These studies often intersect with popular search queries like "improving drug-like properties" and "scaffold diversification". The compound’s rigid cyclobutane core offers conformational constraints that may enhance binding affinity in biological targets, a strategy increasingly adopted in fragment-based drug design.

Beyond pharmaceuticals, 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride has potential in material science, particularly in the development of polymeric networks and functional coatings. Its amine functionality allows for covalent attachment to other monomers, enabling the creation of tailored materials with specific thermal or mechanical properties. This versatility resonates with trends in smart materials and nanotechnology, areas frequently explored in academic and industrial research.

As the scientific community continues to explore CAS No. 2742660-84-8, its safety profile and environmental impact remain important considerations. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in laboratory safety manuals and chemical hygiene plans. These precautions align with global efforts to promote responsible research practices and workplace safety standards.

In summary, 1-(1-Ethyl-3,3-dimethylcyclobutyl)methanamine hydrochloride represents a compelling case study in modern chemical innovation. Its structural uniqueness, combined with broad applicability, positions it as a valuable tool for researchers addressing challenges in drug development, catalysis, and advanced materials. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in cutting-edge scientific inquiry.